![molecular formula C10H10N2O5 B5005068 methyl N-(3-nitrobenzoyl)glycinate CAS No. 59893-98-0](/img/structure/B5005068.png)
methyl N-(3-nitrobenzoyl)glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related nitrobenzoic acid derivatives often involves Fischer esterification reactions or other esterification methods. For instance, the synthesis of 4-amino-3-nitrobenzoic acid methyl ester has been described as a simple one-pot reaction, highlighting the efficiency of Fischer esterification for producing nitrobenzoic acid derivatives with good yields and workable purification methods (Caleb M Kam, Stephan M Levonis, & Stephanie S. Schweiker, 2020).
Molecular Structure Analysis
Structural analyses of similar compounds have shown complex hydrogen bonding patterns that contribute to their molecular structure. For example, studies on isomeric methyl nitrobenzoates revealed the formation of hydrogen-bonded sheets or chains, indicating a significant impact of hydrogen bonds on the molecular conformation and stability of these compounds (J. Portilla et al., 2007).
Chemical Reactions and Properties
Chemical reactions involving nitrobenzoic acid derivatives often exhibit unique behaviors due to the nitro group's influence. For instance, the acid-induced dimerization of imidates derived from glycine to produce N-(1,2,5-trisubstituted-4-imidazoyl)-glycinates showcases the reactivity of these compounds in producing cyclic structures with potential biological activity (F. Morel et al., 1996).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the behavior of these compounds in different environments. The synthesis and crystal structure analysis of N-(3-nitrobenzoyl)-N',N''-bis(tert-butyl)phosphoric triamide, a compound with similar functional groups, reveal how the crystal structure and intermolecular hydrogen bonds influence the compound's physical properties (K. Gholivand et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity with other chemical species and stability under various conditions, are critical for applications in synthesis and material science. Investigations into the synthesis, crystal structure, and luminescence sensing properties of related compounds provide insights into how the nitro and benzoyl groups affect the chemical properties and potential applications of these molecules (Yong-Sheng Shi et al., 2020).
Safety and Hazards
properties
IUPAC Name |
methyl 2-[(3-nitrobenzoyl)amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O5/c1-17-9(13)6-11-10(14)7-3-2-4-8(5-7)12(15)16/h2-5H,6H2,1H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRHCLZBLAYUMEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00975300 |
Source
|
Record name | N-(2-Methoxy-2-oxoethyl)-3-nitrobenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00975300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59893-98-0 |
Source
|
Record name | NSC114217 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114217 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(2-Methoxy-2-oxoethyl)-3-nitrobenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00975300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.